![molecular formula C10H14N2O3S B2550010 tert-butyl N-[(5-formyl-1,3-thiazol-2-yl)methyl]carbamate CAS No. 183066-65-1](/img/structure/B2550010.png)
tert-butyl N-[(5-formyl-1,3-thiazol-2-yl)methyl]carbamate
Description
Scientific Research Applications
Antibiotic Synthesis
tert-Butyl N-[(5-formyl-1,3-thiazol-2-yl)methyl]carbamate: serves as a crucial intermediate in the synthesis of ceftolozane , a novel intravenous fifth-generation cephalosporin antibiotic. Ceftolozane exhibits broad antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. Researchers have explored its potential in treating various infections .
PDE4 Inhibition for Anti-Inflammatory Therapies
In recent studies, this compound has been investigated as a phosphodiesterase 4 (PDE4) inhibitor . PDE4 inhibitors play a role in modulating inflammatory responses and have potential applications in treating inflammatory diseases. The synthesis of novel pyrazole derivatives based on tert-butyl N-[(5-formyl-1,3-thiazol-2-yl)methyl]carbamate has shown promise in this context .
Palladium-Catalyzed Reactions
Researchers have employed tert-butyl N-[(5-formyl-1,3-thiazol-2-yl)methyl]carbamate in palladium-catalyzed reactions . Notably, it has been used in the synthesis of N-Boc-protected anilines , demonstrating its versatility as a building block in organic chemistry .
Tetrasubstituted Pyrrole Synthesis
The compound has found utility in the preparation of tetrasubstituted pyrroles . These pyrroles are functionalized with ester or ketone groups at the C-3 position. Such derivatives are valuable in medicinal chemistry and materials science .
Boron Reagents in Suzuki–Miyaura Coupling
In the context of Suzuki–Miyaura cross-coupling reactions , researchers have explored the use of tert-butyl N-[(5-formyl-1,3-thiazol-2-yl)methyl]carbamate as a boron reagent. This reaction is widely applied for carbon–carbon bond formation and offers mild conditions and functional group tolerance .
properties
IUPAC Name |
tert-butyl N-[(5-formyl-1,3-thiazol-2-yl)methyl]carbamate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O3S/c1-10(2,3)15-9(14)12-5-8-11-4-7(6-13)16-8/h4,6H,5H2,1-3H3,(H,12,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JEBKJYMMWHDWQB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1=NC=C(S1)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl N-[(5-formyl-1,3-thiazol-2-yl)methyl]carbamate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Ethyl-4,7,8-trimethyl-2-propylpurino[7,8-a]imidazole-1,3-dione](/img/structure/B2549932.png)
![5-(4-chlorophenyl)-6-((2,4-dimethylphenyl)amino)-1,3-dimethylfuro[2,3-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2549940.png)
![4-Propyl-2-[(pyridin-2-ylmethyl)amino]pyrimidine-5-carboxylic acid](/img/structure/B2549944.png)
![N-[3-(1H-imidazol-1-yl)propyl]naphtho[2,1-b]furan-2-carboxamide](/img/structure/B2549946.png)
![N-(4-(pyrrolidine-1-carbonyl)-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide](/img/structure/B2549948.png)
![2-Fluorosulfonyloxy-1-methoxy-3-[3-(trifluoromethyl)phenyl]benzene](/img/structure/B2549950.png)